Cas no 1172804-95-3 (N-(3-methylbutyl)piperidine-4-carboxamide hydrochloride)

• Product Name: N-(3-methylbutyl)piperidine-4-carboxamide hydrochloride
• CAS No: 1172804-95-3
• MF: C₁₁H₂₃ClN₂O
• MW: 234.766122102737
• CID: 4574995
• Update Time: 2025-10-28

N-(3-methylbutyl)piperidine-4-carboxamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(3-methylbutyl)piperidine-4-carboxamide hydrochloride

• Inchi： 1S/C11H22N2O.ClH/c1-9(2)3-8-13-11(14)10-4-6-12-7-5-10;/h9-10,12H,3-8H2,1-2H3,(H,13,14);1H
• InChI Key： VKNHSEZNEZXVDL-UHFFFAOYSA-N
• SMILES： C(C1CCNCC1)(=O)NCCC(C)C.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxamides

Additional information on N-(3-methylbutyl)piperidine-4-carboxamide hydrochloride

N-(3-Methylbutyl)piperidine-4-carboxamide Hydrochloride: A Comprehensive Overview

N-(3-Methylbutyl)piperidine-4-carboxamide hydrochloride, with the CAS number 1172804-95-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, characterized by its unique structural features, has garnered attention due to its potential applications in drug development and as an intermediate in chemical synthesis. Recent advancements in research have shed light on its properties, mechanisms of action, and therapeutic potential.

The molecular structure of N-(3-Methylbutyl)piperidine-4-carboxamide hydrochloride comprises a piperidine ring, a six-membered cyclic amine, which serves as the core framework. The substituents attached to this ring include a 3-methylbutyl group and a carboxamide moiety. These groups contribute to the compound's pharmacokinetic properties, such as solubility, bioavailability, and metabolic stability. The hydrochloride salt form further enhances its stability and solubility, making it suitable for various pharmaceutical applications.

Recent studies have explored the synthesis of N-(3-Methylbutyl)piperidine-4-carboxamide hydrochloride through optimized routes that ensure high yield and purity. Researchers have employed advanced techniques such as microwave-assisted synthesis and catalytic processes to streamline the production of this compound. These methods not only improve efficiency but also reduce environmental impact, aligning with current green chemistry principles.

In terms of pharmacological activity, N-(3-Methylbutyl)piperidine-4-carboxamide hydrochloride has demonstrated potential as a modulator of various biological targets. Preclinical studies suggest that it may exhibit activity against certain enzymes or receptors implicated in diseases such as inflammation, neurodegenerative disorders, and cancer. For instance, recent findings indicate that the compound could inhibit specific kinases involved in cellular signaling pathways, thereby offering therapeutic benefits.

The bioavailability and pharmacokinetics of N-(3-Methylbutyl)piperidine-4-carboxamide hydrochloride have been evaluated in animal models. These studies reveal that the compound exhibits favorable absorption profiles and moderate clearance rates, which are critical factors for its potential use as an oral medication. Additionally, preliminary toxicity assessments indicate that the compound has a relatively low toxicity profile at therapeutic doses.

One area of active research involves the exploration of N-(3-Methylbutyl)piperidine-4-carboxamide hydrochloride as a lead compound for drug discovery. Scientists are investigating its ability to modulate ion channels and G-protein coupled receptors (GPCRs), which are key targets for treating conditions such as hypertension, pain, and cardiovascular diseases. Recent collaborative efforts between academic institutions and pharmaceutical companies have accelerated this research.

In conclusion, N-(3-Methylbutyl)piperidine-4-carboxamide hydrochloride represents a promising compound with diverse applications in medicinal chemistry. Its unique structural features, coupled with recent advancements in synthesis and pharmacological evaluation, position it as a valuable tool in drug development. As research continues to uncover its full potential, this compound is expected to play an increasingly important role in addressing unmet medical needs.